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Compound of Interest

Compound Name: Polyfuroside

Cat. No.: B12379473

While "Polyfuroside” does not correspond to a recognized chemical entity in major databases,
a plausible interpretation suggests a potential reference to Phlomuroside, a distinct iridoid
glycoside. This guide focuses on the available technical information for Phlomuroside,
providing researchers, scientists, and drug development professionals with a concise overview
of its chemical identity, and currently understood biological context.

Chemical Identification and Properties

A precise understanding of a compound's identity is fundamental for research and
development. The key identifiers for Phlomuroside are detailed below.

Identifier Value

CAS Number 637144-88-8

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-
[(E,2R)-4-[(1R,4S,6S)-4-hydroxy-2,2,6-trimethyl-

IUPAC Name )
7-oxabicyclo[4.1.0]heptan-1-yl]but-3-en-2-
ylJoxyoxane-3,4,5-triol

PubChem CID 637144

Molecular Formula C19H320s

Molecular Weight 388.45 g/mol
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Biological Activity and Signaling Pathways

Currently, detailed experimental protocols and specific signaling pathways for Phlomuroside
are not extensively documented in publicly accessible scientific literature. It is described in
PubChem as a metabolite found in organisms such as Sanicula lamelligera and Hemerocallis
fulva. The broader class of iridoid glycosides is known for a wide range of biological activities,
including anti-inflammatory, neuroprotective, and anti-cancer effects. However, specific data for
Phlomuroside remains limited.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological characterization of
Phlomuroside are not readily available in the scientific literature. General methodologies for the
extraction and analysis of iridoid glycosides from plant materials would likely be applicable.
These typically involve:

Extraction: Maceration or Soxhlet extraction of dried plant material with solvents of
increasing polarity, such as hexane, chloroform, ethyl acetate, and methanol.

¢ Fractionation: Column chromatography of the crude extract using silica gel or other
stationary phases.

 Purification: Further purification of fractions containing the target compound using techniques
like preparative High-Performance Liquid Chromatography (HPLC).

o Structure Elucidation: Characterization of the purified compound using spectroscopic
methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Logical Workflow for Natural Product Discovery

The general workflow for identifying and characterizing a novel natural product like
Phlomuroside can be visualized as follows:
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A generalized workflow for the discovery and characterization of natural products.

Disclaimer: Due to the limited availability of specific data for Phlomuroside, this guide provides
a foundational overview based on existing database entries and general knowledge of natural
product chemistry. Researchers are encouraged to consult primary literature for the most
current and detailed information.

« To cite this document: BenchChem. [Unveiling Polyfuroside: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379473#polyfuroside-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12379473?utm_src=pdf-body-img
https://www.benchchem.com/product/b12379473#polyfuroside-cas-number-and-iupac-name
https://www.benchchem.com/product/b12379473#polyfuroside-cas-number-and-iupac-name
https://www.benchchem.com/product/b12379473#polyfuroside-cas-number-and-iupac-name
https://www.benchchem.com/product/b12379473#polyfuroside-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12379473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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